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Compound of Interest

Compound Name:
4-tert-Octylphenol

monoethoxylate-13C6

Cat. No.: B565140 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides detailed procedures for the safe disposal of 4-tert-Octylphenol
monoethoxylate-13C6, a compound that requires careful handling due to its potential hazards.

Immediate Safety and Handling Precautions
4-tert-Octylphenol monoethoxylate-13C6 and its common solvent, acetone, present several

risks that necessitate stringent safety measures. The compound itself is known to cause skin

and serious eye irritation.[1][2] Furthermore, it is very toxic to aquatic life with long-lasting

effects.[1][3] The acetone solution is a flammable liquid.

Personal Protective Equipment (PPE): Before handling the substance, it is mandatory to wear

appropriate personal protective equipment. This includes:

Eye Protection: Eyeshields or a face shield are essential to protect against splashes.

Hand Protection: Chemical-resistant gloves must be worn.

Protective Clothing: A lab coat or overalls and a PVC apron should be worn to prevent skin

contact.[4]

In the event of accidental exposure, follow these first-aid measures immediately:
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Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is easy to do so. Continue rinsing and seek immediate medical attention.[3]

[5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[3]

Ingestion: Rinse the mouth with water and consult a physician.[3]

Quantitative Hazard Data
For quick reference, the following table summarizes the key hazard classifications and codes

for 4-tert-Octylphenol monoethoxylate and its solution in acetone.

Hazard Category GHS Code Description

Flammable Liquid H225

Highly flammable liquid and

vapor (for the acetone

solution).

Skin Irritation H315 Causes skin irritation.[1][2]

Serious Eye Damage/Irritation H318/H319
Causes serious eye damage

or irritation.[1][2][3]

Specific Target Organ Toxicity H335/H336

May cause respiratory irritation

or drowsiness and dizziness.

[1]

Hazardous to the Aquatic

Environment
H400/H410

Very toxic to aquatic life with

long-lasting effects.[1][3]

Step-by-Step Disposal Protocol
The disposal of 4-tert-Octylphenol monoethoxylate-13C6 must be conducted in compliance

with all federal, state, and local regulations.[5] Due to its environmental toxicity, it is imperative

that this chemical does not enter drains or waterways.[3]
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Waste Collection:

Collect waste in its original container or a suitable, clearly labeled, and closed container.[3]

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Storage Pending Disposal:

Store the waste container in a cool, dry, and well-ventilated area away from sources of

ignition.[5][6] The storage area should be designated for hazardous chemical waste.

Arrange for Professional Disposal:

Disposal must be handled by a licensed and approved waste disposal company.[3]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup.

Provide the EHS office or the disposal company with the Safety Data Sheet (SDS) for the

compound.

Spill Management:

In the event of a spill, evacuate the area and remove all ignition sources.[4]

For small spills, use an absorbent material to clean up the spill. Sweep up the material,

place it in a sealed container, and dispose of it as hazardous waste.[5]

Ventilate the area and wash the spill site after the material has been removed.[5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and steps for the proper disposal

of 4-tert-Octylphenol monoethoxylate-13C6.
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Disposal Workflow for 4-tert-Octylphenol monoethoxylate-13C6
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Caption: Logical steps for the safe collection and disposal of 4-tert-Octylphenol
monoethoxylate-13C6 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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